Cas no 893755-77-6 (4-2-(2,4-Dimethoxyphenyl)ethylpiperidine)

• Product Name: 4-2-(2,4-Dimethoxyphenyl)ethylpiperidine
• CAS No: 893755-77-6
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• MDL: MFCD05022478
• CID: 4718823
• Update Time: 2025-06-22

4-2-(2,4-Dimethoxyphenyl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-[2-(2,4-dimethoxyphenyl)ethyl]piperidine
• 4-(2,4-Dimethoxyphenethyl)piperidine
• STK500820
• IMED381757381
• R8710
• 4-2-(2,4-Dimethoxyphenyl)ethylpiperidine

• MDL： MFCD05022478
• Inchi： 1S/C15H23NO2/c1-17-14-6-5-13(15(11-14)18-2)4-3-12-7-9-16-10-8-12/h5-6,11-12,16H,3-4,7-10H2,1-2H3
• InChI Key： LGWSGMZHTVLZFO-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CCC1CCNCC1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 229
• XLogP3: 3.1
• Topological Polar Surface Area: 30.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 4-2-(2,4-Dimethoxyphenyl)ethylpiperidine

4-(2-(2,4-Dimethoxyphenyl)ethyl)piperidine (CAS No 893755-77-6): A Comprehensive Overview

The compound 4-(2-(2,4-Dimethoxyphenyl)ethyl)piperidine, identified by the CAS registry number 893755-77-6, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse chemical and biological properties. Piperidine itself is a six-membered ring containing one nitrogen atom, and its derivatives often exhibit unique reactivity and functionality due to the presence of substituents on the ring or side chains.

4-(2-(2,4-Dimethoxyphenyl)ethyl)piperidine is characterized by a piperidine ring substituted with an ethyl group that is further connected to a 2,4-dimethoxyphenyl moiety. The presence of methoxy groups on the aromatic ring introduces electron-donating effects, which can influence the compound's reactivity and stability. This structure makes it an interesting candidate for exploring interactions in medicinal chemistry, materials science, and catalysis.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery. For instance, researchers have reported that certain piperidine-based compounds exhibit potent anti-inflammatory and analgesic activities. In the case of 4-(2-(2,4-Dimethoxyphenyl)ethyl)piperidine, its unique substitution pattern may confer similar bioactive properties. The methoxy groups on the phenyl ring could enhance solubility and bioavailability, making it a promising lead compound for developing new therapeutic agents.

From a synthetic perspective, 4-(2-(2,4-Dimethoxyphenyl)ethyl)piperidine can be synthesized through various routes, including nucleophilic substitution and coupling reactions. The choice of synthesis method depends on the availability of starting materials and the desired yield and purity of the final product. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure derivatives of this compound, which is crucial for pharmacological studies.

In terms of applications, 4-(2-(2,4-Dimethoxyphenyl)ethyl)piperidine has shown potential in several areas. In medicinal chemistry, its structural features make it a suitable candidate for targeting specific biological pathways or receptors. For example, its piperidine ring could serve as a scaffold for developing inhibitors of enzymes involved in neurodegenerative diseases or cancer progression.

Moreover, this compound has garnered attention in materials science due to its ability to form self-assembled structures or act as a building block in supramolecular chemistry. The presence of both aromatic and nitrogen-containing moieties can facilitate interactions such as hydrogen bonding or π-π stacking, which are essential for constructing advanced materials with tailored properties.

Recent research has also explored the use of 4-(2-(2,4-Dimethoxyphenyl)ethyl)piperidine as a ligand in organocatalysis. Its ability to coordinate with metal ions or stabilize transition states makes it a valuable tool in asymmetric catalysis and enantioselective reactions. This highlights its versatility across different fields of chemistry.

In conclusion, 4-(2-(2,4-Dimethoxyphenyl)ethyl)piperidine (CAS No 893755-77-6) is a multifaceted compound with significant potential in drug discovery, materials science, and catalysis. Its unique structure and functional groups make it an intriguing subject for further research and development. As scientific advancements continue to unfold, this compound is likely to find even more innovative applications that benefit various industries.